Cas no 1350289-85-8 (Guselkumab)

• Product Name: Guselkumab
• CAS No: 1350289-85-8
• CID: 5015092
• Update Time: 2025-06-11

Guselkumab Chemical and Physical Properties

Names and Identifiers

• Guselkumab
• Research Grade Guselkumab(DHJ63103)
• Guselkumab (anti-IL-23)
• CNTO 1959

Guselkumab Security Information

• Storage Condition：Store at -20°C

Additional information on Guselkumab

Comprehensive Overview of Guselkumab (CAS No. 1350289-85-8): Mechanism, Applications, and Clinical Insights

Guselkumab, a monoclonal antibody with the CAS number 1350289-85-8, has emerged as a groundbreaking therapeutic agent in immunology and dermatology. Marketed under the brand name Tremfya®, this biologic drug selectively targets the interleukin-23 (IL-23) pathway, offering precision treatment for chronic inflammatory conditions. Its unique mechanism and clinical efficacy have positioned it as a first-line therapy for moderate-to-severe plaque psoriasis and other immune-mediated disorders.

The scientific community has shown increasing interest in Guselkumab's molecular structure, which comprises a human IgG1λ monoclonal antibody. With a molecular weight of approximately 144 kDa, it binds specifically to the p19 subunit of IL-23, inhibiting its interaction with the IL-23 receptor. This targeted action disrupts the inflammatory cascade while minimizing off-target effects—a key advantage over broader immunosuppressants. Researchers highlight its high affinity (KD ~3 pM) and prolonged half-life (~15-18 days) as critical pharmacodynamic advantages.

Clinically, Guselkumab dosing regimens (typically 100 mg subcutaneous injections at weeks 0, 4, and every 8 weeks thereafter) have demonstrated remarkable outcomes. Phase III trials (VOYAGE 1 & 2) reported Psoriasis Area Severity Index (PASI 90) response rates exceeding 70% at week 16, with sustained efficacy through 5 years of follow-up. These results address common patient concerns about long-term psoriasis management and biologic treatment durability—frequent search queries in dermatology forums.

Beyond psoriasis, ongoing studies explore Guselkumab for psoriatic arthritis (approved in multiple regions) and investigational uses in hidradenitis suppurativa and inflammatory bowel disease. Its safety profile shows lower risks of serious infections compared to TNF-α inhibitors, making it a preferred option for patients with comorbid conditions. Real-world evidence complements trial data, with recent publications analyzing Guselkumab cost-effectiveness and patient-reported outcomes—topics trending in healthcare economics discussions.

The manufacturing process of CAS 1350289-85-8 involves recombinant DNA technology in Chinese hamster ovary (CHO) cells, adhering to stringent Good Manufacturing Practice (GMP) standards. Analytical characterization employs high-performance liquid chromatography (HPLC) and mass spectrometry to ensure batch consistency. These quality control measures respond to growing regulatory emphasis on biologic drug purity—a hot topic in pharmacovigilance circles.

Emerging research directions include Guselkumab combination therapies with other biologics and small molecules, particularly for refractory cases. The scientific literature also examines biomarkers for Guselkumab response, such as IL-23 receptor polymorphisms, aligning with the precision medicine trend. Meanwhile, patient education materials increasingly address self-administration techniques and travel considerations for biologic therapy—practical concerns frequently searched by users.

From a market perspective, Guselkumab sales growth reflects its clinical adoption, with analysts projecting expansion into new indications. Patent landscapes and biosimilar development timelines generate discussion among healthcare stakeholders, especially regarding accessibility in emerging markets. These business aspects intersect with clinical questions about treatment sequencing in psoriasis management algorithms.

Environmental stability studies confirm Guselkumab storage requirements (2-8°C protected from light) maintain product integrity, while ongoing formulation research explores room-temperature stable variants to improve distribution logistics. Such advancements address common logistical challenges documented in specialty pharmacy workflows.

In summary, Guselkumab (CAS 1350289-85-8) represents a paradigm shift in immunomodulatory therapy, combining scientific innovation with practical clinical benefits. Its continued evolution reflects broader trends toward targeted biologic therapies, personalized treatment approaches, and value-based healthcare delivery—all areas of intense interest across medical and patient communities worldwide.